Cas no 1807212-92-5 (5-Bromo-3-cyano-2-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-3-cyano-2-(trifluoromethyl)aniline
• CAS No: 1807212-92-5
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4976867
• Update Time: 2025-05-19

5-Bromo-3-cyano-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-(trifluoromethyl)aniline
• 3-amino-5-bromo-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-5-1-4(3-13)7(6(14)2-5)8(10,11)12/h1-2H,14H2
• InChI Key： FORDWDQVZHIDHU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(F)(F)F)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on 5-Bromo-3-cyano-2-(trifluoromethyl)aniline

Introduction to 5-Bromo-3-cyano-2-(trifluoromethyl)aniline (CAS No. 1807212-92-5)

5-Bromo-3-cyano-2-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1807212-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring substituted with multiple functional groups. The presence of a bromine atom, a cyano group, and a trifluoromethyl group on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Bromo-3-cyano-2-(trifluoromethyl)aniline consists of a benzene core with the following substituents: a bromine atom at the 5-position, a cyano group at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement creates a highly reactive framework that is conducive to further functionalization, enabling its use in the synthesis of more complex molecules. The electron-withdrawing nature of the cyano and trifluoromethyl groups enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions.

In recent years, 5-Bromo-3-cyano-2-(trifluoromethyl)aniline has been explored for its potential applications in medicinal chemistry. The bromine atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many pharmaceuticals. The cyano group can be further transformed into carboxylic acids or amides, expanding its utility in drug design. Additionally, the trifluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of 5-Bromo-3-cyano-2-(trifluoromethyl)aniline is its role in developing novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have shown that analogs of this compound exhibit promising properties as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to increase lipophilicity and binding interactions with biological targets, making it an attractive moiety for drug optimization.

Recent advancements in computational chemistry have further highlighted the significance of 5-Bromo-3-cyano-2-(trifluoromethyl)aniline. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles. By strategically modifying its substituents, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. These insights have guided the development of new drug candidates that are more effective and less toxic than their predecessors.

The agrochemical industry has also recognized the potential of 5-Bromo-3-cyano-2-(trifluoromethyl)aniline as a precursor for developing advanced pesticides and herbicides. Its structural motifs are found in several commercial agrochemicals that exhibit high efficacy against pests while maintaining environmental safety. The ability to modify its functional groups allows chemists to tailor its properties for specific agricultural applications, ensuring sustainable crop protection solutions.

Synthetic methodologies for preparing 5-Bromo-3-cyano-2-(trifluoromethyl)aniline have been refined over time to achieve higher yields and purities. Common synthetic routes involve bromination of 3-cyano-2-trifluoromethylaniline or nucleophilic substitution reactions on appropriately substituted precursors. These methods take advantage of modern catalytic systems that enhance reaction efficiency and selectivity. As synthetic techniques continue to evolve, the accessibility of this compound will likely increase, fostering further innovation in its application.

The safety profile of 5-Bromo-3-cyano-2-(trifluoromethyl)aniline is another critical consideration in its use. While it is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to ensure worker safety. Storage should be conducted in cool, dry environments away from incompatible substances such as strong oxidizers or acids. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound to minimize exposure risks.

In conclusion,5-Bromo-3-cyano-2-(trifluoromethyl)aniline (CAS No. 1807212-92-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable building block for synthesizing biologically active molecules. Ongoing research continues to uncover new possibilities for its use, driven by advancements in synthetic chemistry and computational biology. As our understanding of its properties deepens, so too does its potential to contribute to innovative solutions in medicine and agriculture.